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Compound of Interest

Compound Name: Bromodifluoroacetic acid

Cat. No.: B1271540

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical properties and safety protocols for all laboratory reagents is
paramount. This guide provides a detailed overview of Bromodifluoroacetic acid (CAS No:
354-08-5), focusing on its safe handling, storage, and emergency procedures.

Chemical and Physical Properties

Bromodifluoroacetic acid is an organofluorine compound utilized as a versatile building block
in various synthetic processes, particularly in the pharmaceutical and agrochemical industries
for introducing difluoromethyl and bromo-functional groups into organic molecules.[1] The
guantitative properties of this compound are summarized below.
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Property Value Source

Molecular Formula C2HBrF202 [L1121[31[4115]

Molecular Weight 174.93 g/mol [1][3]

CAS Number 354-08-5 [11[21[3114]
Colorless liquid or white

Appearance ) [1][5][6]
powder with a pungent smell

Boiling Point 134 °C [1][4]

Melting Point 40 °C 41071

Density Approximately 2.178 g/cm3 [1114]

. High solubility in water, soluble
Solubility

in alcohol and esters.[5]

Hazard Identification and Classification

Bromodifluoroacetic acid is classified as a hazardous substance. It is crucial to understand

its potential dangers to ensure safe handling.
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Hazard Class GHS Classification  Signal Word Hazard Statements
) H314 - Causes severe
Skin ) ]
) o Skin Corr. 1B Danger skin burns and eye
Corrosion/Irritation
damage.[2][3][6][8][9]
) H318 - Causes
Serious Eye )
o Eye Dam. 1 Danger serious eye damage.
Damage/Irritation
[2][°]
Specific Target Organ
o ] H335 - May cause
Toxicity (Single STOT SE 3 Danger ) S
respiratory irritation.[2]
Exposure)
H302, H312, H332 -
Acute Toxicity (Oral, ] Harmful if swallowed,
_ Acute Tox. 4 (Harmful) ~ Warning _ _ _
Dermal, Inhalation) in contact with skin, or
if inhaled.[3][10]
H290 - May be

Corrosive to Metals

Category 1

corrosive to metals.[8]

Experimental and Handling Protocols

Adherence to strict safety protocols is mandatory when working with bromodifluoroacetic

acid to minimize risk of exposure and injury.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling this chemical. This includes, but is

not limited to, the equipment outlined in the diagram below.

© 2025 BenchChem. All rights reserved.

3/10

Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2121-B-02.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_2-difluoroacetic-acid
https://www.echemi.com/sds/bromodifluoroaceticacid-pid_Seven23075.html
https://store.apolloscientific.co.uk/storage/msds/PC5574_msds.pdf
https://www.chemicalbook.com/msds/bromodifluoroacetic-acid.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2121-B-02.pdf
https://www.chemicalbook.com/msds/bromodifluoroacetic-acid.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2121-B-02.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-2_2-difluoroacetic-acid
https://static.cymitquimica.com/products/3B/pdf/sds-S0908.pdf
https://store.apolloscientific.co.uk/storage/msds/PC5574_msds.pdf
https://www.benchchem.com/product/b1271540?utm_src=pdf-body
https://www.benchchem.com/product/b1271540?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1271540?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Hand Protection

v v v v
Chemical safety goggles and a face shield.  Wear suitable protective clothing, such s a lab coat, apron, or a PVC protective st for severe exposure. In case of inadequate ventilation, use a NIOSH/MSHA approved respirator. Chemical-resistant gloves (e.g., PVC).

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for Bromodifluoroacetic Acid.

Safe Handling Procedures

e Always work in a well-ventilated area, preferably within a chemical fume hood.[2][6][8][11]
» Avoid all personal contact, including inhalation of dust, fumes, mist, spray, or vapors.[2][8]
e Do not eat, drink, or smoke when using this product.[2][8]

o Wash hands thoroughly after handling.[2][8]

e Use non-sparking tools and explosion-proof equipment.[6][12]

e Ground all equipment when handling the product to prevent static discharge.[12]

o Keep containers securely sealed when not in use.[8]

Storage Conditions

o Store in a dry, cool, and well-ventilated area.[2][6][8]
o Keep the container tightly closed.[6][12]

e The substance is hygroscopic; store under an inert gas.[2]
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o Store away from incompatible materials and foodstuff containers.[8]

o Protect containers from physical damage and check regularly for leaks.[8]

Chemical Incompatibilities

Bromodifluoroacetic acid is incompatible with certain substances. Contact with these
materials should be avoided to prevent dangerous reactions.

Bromodifluoroacetic Acid
/ * Incompatw

Strong Bases Strong Oxidizing Agents Metals (can produce flammable hydrogen gas)

Click to download full resolution via product page

Caption: Chemical Incompatibility Chart for Bromodifluoroacetic Acid.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

First-Aid Measures

The following table outlines the immediate first-aid steps to be taken upon exposure.
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Exposure Route

First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[6] Material is destructive to the tissue
of the mucous membranes and upper

respiratory tract.[2]

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area with plenty of soap and

water. Seek immediate medical attention.[2][6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[2][6][8]

Spill and Leak Cleanup

In case of a spill, the following workflow should be initiated.
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Spill or Leak Occurs

Evacuate unnecessary personnel.

'

Ensure adequate ventilation.

!

Wear appropriate PPE (see section 3.1).

;

Contain the spill. Stop the leak if it is safe to do so.

'

Absorb with inert material (e.g., sand, dry chemical absorbent).

!

Collect and place in a suitable, labeled container for disposal.

;

Clean the spill area. After cleaning, flush away traces with water.

'

Dispose of waste according to local, state, and federal regulations.

Spill Neutralized

Click to download full resolution via product page

Caption: Emergency Workflow for Spills and Leaks.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, carbon dioxide, dry powder, or
water spray.[2]

o Specific Hazards: Thermal decomposition can generate toxic and corrosive fumes, including
carbon oxides, hydrogen bromide, and hydrogen fluoride.[2] Acids may also react with
metals to produce highly flammable and explosive hydrogen gas.[8]

o Protective Equipment: Firefighters should wear gas-tight chemically protective clothing in
combination with a self-contained breathing apparatus (SCBA).[2][11]

Disposal Considerations

Disposal of bromodifluoroacetic acid and its containers must be handled as hazardous
waste. All disposal practices must comply with federal, state, and local regulations. Do not
allow the chemical to enter drains or sewer systems.[6][12] Contaminated packaging should be
triple-rinsed and offered for recycling or reconditioning, or punctured to make it unusable before
disposal in a sanitary landfill.[6]

Toxicological Information

While a full toxicological profile is not available in the provided search results, it is known that
bromodifluoroacetic acid is harmful if swallowed, inhaled, or in contact with skin.[10] It
causes severe skin burns and eye damage.[2][3][6][8][9] Inhalation may cause respiratory
irritation and is destructive to the tissues of the mucous membranes and upper respiratory tract,
with symptoms including coughing, shortness of breath, headache, and nausea.[2] Long-term
exposure to respiratory irritants may lead to airways disease.[8] There is no classification for
reproductive toxicity.[2]

This guide is intended for informational purposes and should be used in conjunction with the
official Safety Data Sheet (SDS) provided by the manufacturer. Always consult the most current
SDS for this material before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Bromodifluoroacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271540#bromodifluoroacetic-acid-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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